![molecular formula C14H14N4O3S2 B5208391 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide]](/img/structure/B5208391.png)
2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide], also known as OTAA, is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] is not fully understood. However, it has been suggested that 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] may exert its biological effects by inhibiting the activity of enzymes involved in various cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungal and bacterial strains, and reduce the replication of certain viruses. 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] has also been shown to have antioxidant properties and to be able to scavenge free radicals.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] in lab experiments is its low toxicity. It has been shown to have low cytotoxicity in various cell lines, making it a promising candidate for further study. However, one of the limitations of using 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] is its poor solubility in water, which can make it difficult to use in certain experimental setups.
Future Directions
There are several potential future directions for the study of 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide]. One area of interest is the development of 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide]-based fluorescent probes for the detection of metal ions. Another area of interest is the investigation of the mechanism of action of 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] and its potential use as a therapeutic agent for various diseases. Additionally, further studies are needed to determine the optimal conditions for the use of 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] in lab experiments, such as the appropriate concentration and experimental setup.
Synthesis Methods
2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] can be synthesized through a simple two-step reaction process. In the first step, 2-thiophenecarboxaldehyde is reacted with hydrazine hydrate to form 2-thienylmethylenehydrazine. In the second step, 2-thienylmethylenehydrazine is reacted with ethyl acetoacetate in the presence of a catalytic amount of acetic acid to form 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide].
Scientific Research Applications
2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] has been studied extensively for its potential applications in various fields of scientific research. It has been shown to have anticancer, antifungal, antiviral, and antibacterial properties. 2,2'-oxybis[N'-(2-thienylmethylene)acetohydrazide] has also been studied for its potential use as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
2-[2-oxo-2-[2-(thiophen-2-ylmethylidene)hydrazinyl]ethoxy]-N-(thiophen-2-ylmethylideneamino)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O3S2/c19-13(17-15-7-11-3-1-5-22-11)9-21-10-14(20)18-16-8-12-4-2-6-23-12/h1-8H,9-10H2,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIVDPJBVBNYJQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C=NNC(=O)COCC(=O)NN=CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.